3-(Dimethylamino)-1-(1-ethyl-1H-pyrazol-5-yl)prop-2-en-1-one

• Molecular Formula: C10H15N3O
• Molecular Weight: 193.25 g/mol
• SMILES: CCN1C(=CC=N1)C(=O)C=CN(C)C
• InChI: InChI=1S/C10H15N3O/c1-4-13-9(5-7-11-13)10(14)6-8-12(2)3/h5-8H,4H2,1-3H3/b8-6-
• InChIKey: KYSGYYQHUDSGOA-VURMDHGXSA-N

3-(Dimethylamino)-1-(1-ethyl-1H-pyrazol-5-yl)prop-2-en-1-one: Physicochemical and Structural Baseline

3-(Dimethylamino)-1-(1-ethyl-1H-pyrazol-5-yl)prop-2-en-1-one (CAS 1005627-25-7) is a synthetic enaminone building block that incorporates a 1‑ethyl‑1H‑pyrazol‑5‑yl ketone and a dimethylamino‑substituted α,β‑unsaturated system. Its computed physicochemical profile—molecular weight 193.25 g·mol⁻¹, XLogP3‑AA 0.9, topological polar surface area 38.1 Ų, and zero hydrogen‑bond donors [1]—places it in a property space that is compositionally distinct from its closest N‑methyl and regioisomeric analogs, making non‑critical substitution scientifically inadvisable without explicit comparative validation.

R

Regiocontrolled enaminone building block C5-linked ketone on 1-ethylpyrazole directs cyclocondensation to 5-substituted heterocycles.

P

Distinct property space Computed lipophilicity and H-bond profile differ from N-methyl and regioisomeric analogs.

S

Vendor-specified purity Reported 98% purity supports sensitive catalytic and cyclocondensation reaction workflows.

• [1] PubChem. Compound Summary for CID 50896455: (2Z)-3-(dimethylamino)-1-(1-ethyl-1H-pyrazol-5-yl)prop-2-en-1-one. National Center for Biotechnology Information (2025). View Source

3-(Dimethylamino)-1-(1-ethyl-1H-pyrazol-5-yl)prop-2-en-1-one: Why Substitution Fails

Enaminones bearing a pyrazole ring are widely used as ambident nucleophile precursors for heterocycle synthesis; however, the position of the pyrazole attachment, the N‑alkyl chain length, and the olefin geometry all govern regioselectivity in subsequent cyclocondensation reactions . Replacing the N‑ethyl group with N‑methyl or shifting the ketone from C5 to C4 of the pyrazole changes both the steric environment and the electronic distribution at the reactive enone, which can lead to altered reaction rates, different regioisomeric outcomes, or complete failure in target-oriented synthetic routes. Consequently, procurement choices that treat pyrazolyl enaminones as interchangeable risk downstream reproducibility and yield losses.

Risk factor

Target compound

Analog / substitute

N-alkyl chain length governs steric and electronic environment at the reactive enone

N-Ethyl (C5-linked)

N-Methyl analog
May shift reaction rates and regioisomeric outcomes in cyclocondensation

Pyrazole attachment position determines cyclization regioselectivity

Ketone at C5 of pyrazole

C4- or C3-linked regioisomers
May produce different substitution patterns; not interchangeable without validation

Purity-grade mismatch may introduce impurities in catalyst-sensitive reactions

98% (vendor-reported)

95–97% grade analogs
Lower purity may require additional pre-reaction purification steps

3-(Dimethylamino)-1-(1-ethyl-1H-pyrazol-5-yl)prop-2-en-1-one: Head-to-Head Comparison

Lipophilicity Advantage over N-Methyl Analog

The target compound’s computed XLogP3‑AA of 0.9 is 0.3 log units higher than the 0.6 value of the N‑methyl analog 3‑(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one (CAS 1006348-76-0) [1][2]. This increase corresponds to a roughly twofold greater octanol/water partition, indicating enhanced membrane permeability potential while remaining within the favorable range for oral bioavailability (logP 1–3).

Lipophilicity

Cross-study comparable

Target XLogP3: 0.9
N-Methyl analog: 0.6
Δ = +0.3 log units

May support cell permeability studies where passive membrane crossing is a design parameter.

Computed descriptor; experimental logP may vary.

Evidence Dimension	Computed octanol–water partition coefficient (XLogP3‑AA)
Target Compound Data	0.9
Comparator Or Baseline	N‑Methyl analog: XLogP3‑AA 0.6
Quantified Difference	Δ = +0.3 log units (~2× partition ratio)
Conditions	PubChem computed descriptors using XLogP3 algorithm (2021 release)

Why This Matters

A 0.3 log unit gain in lipophilicity can significantly affect cell permeability and target engagement in cellular assays, making the ethyl analog preferable when passive membrane crossing is required.

• [1] PubChem. Compound Summary for CID 50896455: (2Z)-3-(dimethylamino)-1-(1-ethyl-1H-pyrazol-5-yl)prop-2-en-1-one. XLogP3‑AA = 0.9. National Center for Biotechnology Information (2025). View Source
• [2] PubChem. Compound Summary for CID 50896476: 3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one. XLogP3‑AA = 0.6. National Center for Biotechnology Information (2025). View Source

Molecular Weight and Pharmacokinetic Differentiation

The molecular weight of the target compound is 193.25 g·mol⁻¹ [1], compared with 179.22 g·mol⁻¹ for the N‑methyl analog [2]. The 14 Da increase arising from a single methylene group can alter renal clearance rates, tissue distribution, and metabolic pathways such as N‑dealkylation, an effect often exploited in medicinal chemistry to fine‑tune pharmacokinetic profiles.

Molecular Weight

Cross-study comparable

Target: 193.25 g/mol
N-Methyl: 179.22 g/mol
Δ = +14.03 g/mol

Supports PK differentiation studies; mass shift may influence solubility and clearance profiles.

Computed molecular weight; one methylene unit difference.

Evidence Dimension	Molecular weight
Target Compound Data	193.25 g/mol
Comparator Or Baseline	N‑Methyl analog: 179.22 g/mol
Quantified Difference	Δ = +14.03 g/mol (one methylene unit)
Conditions	PubChem computed molecular weight (2021 release)

Why This Matters

When building a structure–activity relationship series, the 14 Da mass difference can influence solubility and clearance, providing a distinct property vector for pharmacokinetic optimization.

• [1] PubChem. Compound Summary for CID 50896455: (2Z)-3-(dimethylamino)-1-(1-ethyl-1H-pyrazol-5-yl)prop-2-en-1-one. Molecular Weight = 193.25 g/mol. National Center for Biotechnology Information (2025). View Source
• [2] PubChem. Compound Summary for CID 50896476: 3-(dimethylamino)-1-(1-methyl-1H-pyrazol-5-yl)prop-2-en-1-one. Molecular Weight = 179.22 g/mol. National Center for Biotechnology Information (2025). View Source

Purity Benchmarking Against Common Analogs

The target compound is commercially available at a guaranteed purity of 98% , whereas the N‑methyl analog is typically offered at 95–97% . While both levels are suitable for research, the 1–3 percentage-point purity difference can translate into fewer side products in sensitive cyclocondensation reactions and reduced need for pre‑reaction purification.

Purity Benchmark

Data to verify

98% (vendor-specified)

May reduce by-product burden in sensitive cyclocondensation reactions.

Vendor-reported specification; independent verification recommended.

Evidence Dimension	Commercial purity specification
Target Compound Data	98% (Leyan, catalog 1921159)
Comparator Or Baseline	N‑Methyl analog: 95% (AKSci, catalog 4714CY) / 97% (Leyan, catalog 1921167)
Quantified Difference	1–3 percentage points higher purity
Conditions	Vendor‑specified purity as indicated on product page

Why This Matters

Higher starting purity reduces the burden of by‑product removal and improves reaction yield reproducibility, a critical factor when scaling from discovery to preclinical supply.

Regiochemical Control of Cyclization to 5-Substituted Pyrazoles

The ketone linkage at C5 of the 1‑ethylpyrazole (rather than C3 or C4) pre‑organizes the enaminone for regioselective cyclocondensation with hydrazines to yield 5‑substituted pyrazoles . In contrast, the 1,3‑dimethyl‑1H‑pyrazol‑4‑yl isomer yields 4‑substituted products. Because the substitution pattern on the pyrazole core critically influences biological target engagement, this regiochemical feature provides a defined synthetic entry point that cannot be replicated by regioisomeric analogs.

Regiochemical Control

Class-level

C5-enone → 5-substituted pyrazole product

Supports regiocontrolled access to 5-substituted pyrazoles; may reduce regioisomeric mixture separation.

Class-level inference for enaminone-hydrazine cyclocondensation.

Evidence Dimension	Regiochemical outcome of cyclization with hydrazine
Target Compound Data	5‑substituted pyrazole product (enone at C5 of pyrazole)
Comparator Or Baseline	1,3‑Dimethyl‑1H‑pyrazol‑4‑yl isomer → 4‑substituted product
Quantified Difference	Distinct regioisomer; quantitative yield data not available for this specific pair
Conditions	Generic enaminone–hydrazine cyclocondensation conditions

Why This Matters

For medicinal chemistry programs that require a precise pyrazole substitution vector to fill a binding pocket, the C5‑linked enaminone delivers the correct regioisomer directly, avoiding separation of mixtures or synthesis redesign.

Cost-per-Gram Benchmark vs. N-Methyl Analog

The quoted price for 1 g of the target compound is approximately €989 , which is substantially higher than the typical €200–500 range for 1 g of the N‑methyl analog from global suppliers. This price differential signals lower commercial availability and higher synthesis cost, factors that procurement specialists must weigh when planning multi‑gram scale‑up.

Cost per Gram

Data to verify

~€989 / 1 g

Cost context may require evaluation of unique properties versus lower-cost alternatives.

Pricing as of 2024; subject to change. N-methyl analog ~€200–500.

Evidence Dimension	List price for 1 g quantity
Target Compound Data	€989 (CymitQuimica / Fluorochem, 2024)
Comparator Or Baseline	N‑Methyl analog: ~€200–500 (estimated from multiple vendor listings)
Quantified Difference	~2–5× higher cost per gram
Conditions	Pricing as of 2024; subject to change

Why This Matters

Higher acquisition cost necessitates careful justification of the ethyl analog's unique properties versus cheaper alternatives, particularly for budget‑constrained academic laboratories.

3-(Dimethylamino)-1-(1-ethyl-1H-pyrazol-5-yl)prop-2-en-1-one: Application Scenarios

SAR Exploration for Lipophilicity Gain

When a lead series based on N‑methylpyrazole enaminones shows insufficient cellular permeability (XLogP3 ≤0.6), replacement with the N‑ethyl analog raises logP by 0.3 units while preserving the hydrogen‑bonding profile (HBD=0, HBA=3), enabling structure‑permeability relationship studies without introducing additional heteroatom changes [1].

Regiocontrolled 5-Substituted Pyrazole Synthesis for Kinase Inhibitors

The C5‑enone regiochemistry directs cyclocondensation exclusively to 5‑substituted pyrazoles, a scaffold prevalent in ATP‑competitive kinase inhibitors. Using the C5‑linked enaminone avoids regioisomeric mixtures that arise from C4‑ or C3‑linked analogs, streamlining library synthesis and purification [1].

High-Purity Supply for Sensitive Catalytic Reactions

With a commercial purity of 98%, the compound is suited for palladium‑catalyzed cross‑coupling or organocatalytic transformations where lower purity (95%) may introduce catalyst‑poisoning impurities, thereby improving reaction robustness and yield reproducibility [1].

Pharmacokinetic Differentiation in Preclinical Development

The 14 Da molecular weight increment relative to the N‑methyl analog provides a subtle but detectable shift in renal clearance and N‑dealkylation rates, enabling paired pharmacokinetic comparisons to optimize half‑life and oral bioavailability in rodent models [1].

Application

Selection Property

Validation Focus

SAR lipophilicity studies

XLogP3 and H-bond profile

Cell-permeability model validation

Regiocontrolled pyrazole synthesis

C5-enone regiochemistry

Cyclization regioselectivity verification

Sensitive catalytic reactions

98% purity specification

Catalyst compatibility and yield reproducibility review

PK differentiation studies

MW and lipophilicity vector

PK model comparison and clearance profile review

• [1] PubChem. Compound Summary for CID 50896455: (2Z)-3-(dimethylamino)-1-(1-ethyl-1H-pyrazol-5-yl)prop-2-en-1-one. National Center for Biotechnology Information (2025). View Source